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Thymine, also known as 5-methyluracil, belongs to the class of organic compounds known as hydroxypyrimidines. These are organic compounds containing a hydroxyl group attached to a pyrimidine ring. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions. Thymine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Thymine has been found in human prostate and skin tissues, and has also been detected in most biofluids, including cerebrospinal fluid, blood, saliva, and urine. Thymine exists in all eukaryotes, ranging from yeast to humans. Thymine participates in a number of enzymatic reactions. In particular, Thymine and deoxyribose 1-phosphate can be biosynthesized from thymidine through the action of the enzyme thymidine phosphorylase. In addition, Thymine can be converted i...